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Compound of Interest

Compound Name: 1,3-Dimethyluric acid-13C4,15N3

Cat. No.: B12057704

An In-depth Technical Guide to 1,3-Dimethyluric acid-13Ca,*>N3

This technical guide provides a comprehensive overview of the physical and chemical
properties of the isotopically labeled compound 1,3-Dimethyluric acid-13Ca4,5Ns. It is intended
for researchers, scientists, and professionals in drug development who utilize stable isotope-
labeled compounds as internal standards or tracers in metabolic studies. This document details
the compound's properties, relevant experimental methodologies, and its role in metabolic
pathways.

Core Physical and Chemical Properties

1,3-Dimethyluric acid-13Ca4,>Ns is the stable isotope-labeled form of 1,3-Dimethyluric acid, a
known human metabolite of theophylline and caffeine.[1][2][3] The incorporation of four 13C
atoms and three 1°N atoms results in a mass shift that makes it an ideal internal standard for
guantitative analysis by mass spectrometry.[4][5]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of both unlabeled
1,3-Dimethyluric acid and its isotopically labeled form, 1,3-Dimethyluric acid-13Ca,1>Ns.
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1,3-Dimethyluric

1,3-Dimethyluric

Property . acid-**Ca4,*>Ns Reference(s)
acid (Unlabeled)
(Labeled)
Molecular Formula C7HsN4Os 13C4C3Hs'>N3NOs [11[5]16]
Molecular Weight 196.16 g/mol 203.11 g/mol [1][5]
CAS Number 944-73-0 1173019-16-3 [1][5][6]
Appearance Solid Powder [1][5]
Melting Point 408 - 410 °C >300 °C [1][5]
) ) Not specified
. Slightly soluble in
Solubility (expected to be [6]
DMSO o
similar)
Storage Temperature Room Temperature -20°C [5]

Isotopic Purity N/A >98 atom % [5]
Chemical Purity
=298% >98% (CP) [5][6]
(Assay)
Mass Shift N/A M+7 [5]
OTSBKHHWSQYEHK  OTSBKHHWSQYEHK
InChl Key [1][5]
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Metabolic Pathway of 1,3-Dimethyluric Acid

1,3-Dimethyluric acid is a significant metabolite of methylxanthines, particularly caffeine and

theophylline. The biotransformation primarily occurs in the liver and is catalyzed by cytochrome

P450 (CYP) enzymes, with CYP1A2 being the major contributor.[6] This metabolic process is a

key aspect of xenobiotic metabolism.[6] The labeled compound, 1,3-Dimethyluric acid-

13C4,%°Ns3, serves as an invaluable tool for tracing and quantifying this metabolic pathway in

pharmacokinetic and drug metabolism studies.[4]

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyluric-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/705632
https://www.caymanchem.com/product/36167/1-3-dimethyluric-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyluric-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/705632
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyluric-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/705632
https://www.caymanchem.com/product/36167/1-3-dimethyluric-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyluric-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/705632
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyluric-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/705632
https://www.caymanchem.com/product/36167/1-3-dimethyluric-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/705632
https://www.sigmaaldrich.com/US/en/product/aldrich/705632
https://www.sigmaaldrich.com/US/en/product/aldrich/705632
https://www.caymanchem.com/product/36167/1-3-dimethyluric-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/705632
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyluric-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/705632
https://www.caymanchem.com/product/36167/1-3-dimethyluric-acid
https://www.caymanchem.com/product/36167/1-3-dimethyluric-acid
https://www.medchemexpress.com/1-3-dimethyluric-acid-13c4-15n3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Xenobiotic Precursors

l Caffeine l Theophylline

)olizing Enzymes

Metabolism Vietabolism

1,3-Dimethyluric_acid

Click to download full resolution via product page

Caption: Metabolism of Caffeine and Theophylline to 1,3-Dimethyluric acid.

Experimental Protocols and Methodologies

The use of 1,3-Dimethyluric acid-13C4,>Ns is prevalent in quantitative analytical methods,
especially those involving mass spectrometry.

Quantitative Analysis via LC-MS

Isotopically labeled internal standards are crucial for correcting sample-to-sample variability
during sample preparation and analysis. A typical workflow for using 1,3-Dimethyluric acid-
13C4,>Ns as an internal standard in a biological matrix (e.g., urine, plasma) is outlined below.

Methodology:
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Sample Preparation: A known concentration of 1,3-Dimethyluric acid-13Ca,'>Ns is spiked into
the biological sample.

Extraction: Analytes, including the native 1,3-Dimethyluric acid and the labeled standard, are
extracted from the matrix. This is commonly achieved through protein precipitation, liquid-
liquid extraction, or solid-phase extraction.

Chromatographic Separation: The extracted sample is injected into a High-Performance
Liguid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC)
system.[7] A reverse-phase C18 column is often used to separate 1,3-Dimethyluric acid from
other matrix components.

Mass Spectrometric Detection: The eluent from the chromatography system is introduced
into a mass spectrometer. The instrument is set to monitor the specific mass-to-charge ratios
(m/z) for both the unlabeled analyte and the labeled internal standard.

Quantification: The concentration of the native 1,3-Dimethyluric acid is determined by
calculating the ratio of its peak area to the peak area of the known concentration of the
13Ca4,°Ns-labeled internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of 1,3-Dimethyluric
acid-13C4,15N3.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12057704#physical-and-chemical-properties-of-1-3-
dimethyluric-acid-13c4-15n3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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